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Introduction
Poly(diallyldimethylammonium chloride), commonly known as PolyDADMAC or

Polyquaternium-6, is a cationic polymer widely utilized in personal care products, particularly in

hair care formulations such as shampoos and conditioners.[1] Its primary functions are to serve

as a conditioning agent, antistatic agent, and film former.[2][3] This document provides detailed

application notes and experimental protocols for researchers and formulation scientists working

with PolyDADMAC in shampoo systems.

PolyDADMAC's efficacy stems from its high cationic charge density, which allows it to interact

with the negatively charged surface of the hair.[1] Damaged hair, in particular, possesses a

higher negative charge density, making the electrostatic attraction to cationic polymers like

PolyDADMAC even more pronounced. This interaction leads to the deposition of a thin, smooth

film on the hair shaft, resulting in several perceivable benefits, including improved combability,

reduced static, and enhanced shine.[1][4]

Mechanism of Action
The conditioning effect of PolyDADMAC in a shampoo formulation is primarily a

physicochemical process based on electrostatic attraction and the formation of a coacervate

phase.
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Electrostatic Interaction: Human hair, especially when damaged, carries a net negative

charge due to the presence of cysteic acid residues. PolyDADMAC, being a cationic

polymer, is positively charged and is thus readily attracted to the hair surface. This

neutralizes the negative charges, reducing interfiber repulsion and flyaway hair.

Coacervation and Deposition: In the anionic environment of a shampoo, PolyDADMAC

interacts with surfactants to form a polymer-surfactant complex known as a coacervate.

During the rinsing process, this coacervate deposits onto the hair surface, delivering

conditioning agents like silicones and oils that may be encapsulated within.

Film Formation: Upon deposition, PolyDADMAC forms a thin, lubricating film on the hair

cuticle. This film smoothens the hair surface, reduces friction between hair fibers, and helps

to align the cuticles, leading to improved gloss and a softer feel.[1]
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Figure 1: Mechanism of PolyDADMAC deposition.

Formulation Guidelines
The concentration of PolyDADMAC in shampoo formulations can be optimized to achieve the

desired conditioning effect without leading to build-up or a weighed-down feel.

Table 1: Recommended Concentration of PolyDADMAC in Shampoo Formulations
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Formulation Type
PolyDADMAC
Concentration (% w/w)

Expected Performance
Benefits

Conditioning Shampoo 0.1 - 0.5

Light to moderate conditioning,

improved wet and dry

combing, reduced static.[5]

2-in-1 Shampoo 0.3 - 1.0

Enhanced conditioning,

significant improvement in

detangling and smoothness.

Deep Conditioning/Repair

Shampoo
0.5 - 2.0

Intensive conditioning for

damaged hair, noticeable frizz

reduction and shine

enhancement.[5]

Note: The optimal concentration is dependent on the overall formulation, including the type and

concentration of surfactants and other conditioning agents.

Safety and Regulatory Information
PolyDADMAC, also listed under the INCI name Polyquaternium-6, has been reviewed for its

safety in cosmetic products. The Cosmetic Ingredient Review (CIR) Expert Panel concluded

that Polyquaternium-6 is safe in cosmetics in the present practices of use and concentration.[2]

[3][6] The panel noted that products containing Polyquaternium-6 should be formulated to avoid

the formation of nitrosamines.[2][3] According to a 2020 survey, Polyquaternium-6 is used at

maximum concentrations of up to 1.2% in leave-on products and up to 3% in rinse-off products,

such as hair straighteners.[6][7]

Experimental Protocols
The following protocols are designed to evaluate the performance of shampoos containing

PolyDADMAC.

Instrumental Combing Force Analysis
This protocol measures the force required to comb through a hair tress, providing a quantitative

measure of conditioning and detangling.
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Figure 2: Instrumental combing workflow.

Materials:

Tensile testing instrument with a load cell (e.g., Instron, Dia-Stron)

Hair tresses (standardized for length, weight, and hair type)

Shampoo with and without PolyDADMAC (test and control)

Constant temperature water bath

Comb attachment

Procedure:

Hair Tress Preparation: Standardize hair tresses by washing with a clarifying shampoo to

remove any residues.

Baseline Measurement: Wet a hair tress with water at a controlled temperature (e.g., 37°C)

and perform an initial combing force measurement.

Shampoo Application: Apply a standardized amount of the test or control shampoo to the wet

hair tress and lather for a specified time (e.g., 1 minute).

Rinsing: Rinse the hair tress thoroughly with water for a set duration (e.g., 1 minute).

Wet Combing Measurement: Immediately measure the wet combing force.

Drying: Allow the hair tress to dry under controlled conditions (e.g., hanging overnight at

constant temperature and humidity).

Dry Combing Measurement: Measure the dry combing force.
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Data Analysis: Calculate the percentage reduction in combing force compared to the

baseline and the control shampoo.

Table 2: Representative Data for Wet Combing Force Reduction

Shampoo Formulation
Mean Peak Combing Force
(gf)

% Reduction vs. Control

Control (without

PolyDADMAC)
85 -

Shampoo with 0.2%

PolyDADMAC
55 35.3%

Shampoo with 0.5%

PolyDADMAC
42 50.6%

Zeta Potential Measurement
This protocol assesses the change in the surface charge of hair after treatment with a shampoo

containing PolyDADMAC, providing evidence of its deposition.

Materials:

Zeta potential analyzer with a cell for fibers

Hair fibers

Shampoo with and without PolyDADMAC

Deionized water

Procedure:

Baseline Measurement: Measure the zeta potential of untreated hair fibers in deionized

water. Virgin hair typically exhibits a negative zeta potential.[8]

Shampoo Treatment: Immerse the hair fibers in a diluted solution of the test or control

shampoo for a specified time.
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Rinsing: Rinse the hair fibers thoroughly with deionized water.

Zeta Potential Measurement: Measure the zeta potential of the treated hair fibers.

Data Analysis: Compare the zeta potential values before and after treatment. A shift towards

a less negative or even positive zeta potential indicates the deposition of the cationic

polymer. For instance, virgin hair might have a zeta potential of approximately -30 mV, which

can shift to a less negative value after shampooing.[8]

Table 3: Representative Zeta Potential Data for Hair Fibers

Treatment Zeta Potential (mV)

Untreated Hair -30.2 ± 0.05

After Control Shampoo -27.2 ± 0.8

After Shampoo with PolyDADMAC -15.5 ± 1.2

Hair Shine (Luster) Analysis
This protocol quantifies the shine of hair tresses using a goniophotometer, which measures the

intensity of reflected light at various angles.[9][10][11]
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Figure 3: Hair shine analysis workflow.

Materials:

Goniophotometer

Hair tresses

Shampoo with and without PolyDADMAC
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Procedure:

Baseline Measurement: Mount a hair tress in the goniophotometer and measure the baseline

light reflection profile.[9]

Shampoo Treatment: Treat the hair tress with the test or control shampoo as described in the

combing force protocol.

Final Measurement: After drying, remount the hair tress and measure the final light reflection

profile.[9]

Data Analysis: Analyze the changes in the specular and diffuse reflection peaks to quantify

the increase in shine.

Sensory Evaluation
A trained panel evaluates the performance of the shampoo on hair tresses or in a half-head

test to assess attributes that are difficult to measure instrumentally.

Attributes to Evaluate:

Wet Stage: Ease of spreading, foam characteristics, ease of detangling, slipperiness.

Dry Stage: Ease of detangling, force to comb, slipperiness, residue, static, and overall feel.

Procedure:

Panelist Training: Train a panel of evaluators to recognize and score the different sensory

attributes on a standardized scale.

Blinded Evaluation: Provide panelists with coded samples of the control and test shampoos.

Half-Head Test: Apply the control shampoo to one half of the head and the test shampoo to

the other half.

Evaluation: Panelists or a professional hairdresser will then evaluate and score the

predefined attributes at different stages (wet, during rinsing, and dry).
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Data Analysis: Statistically analyze the scores to determine significant differences between

the formulations.

Conclusion
PolyDADMAC is a versatile and effective conditioning polymer for use in a wide range of

shampoo formulations. Its performance can be tailored by adjusting its concentration and in

combination with other ingredients. The protocols outlined in this document provide a

framework for the systematic evaluation of shampoos containing PolyDADMAC, enabling

researchers and formulators to substantiate performance claims and develop optimized hair

care products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Use of
PolyDADMAC in Shampoos]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216736#use-of-polydadmac-in-personal-care-
products-like-shampoos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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